Cas no 13295-96-0 (Pyridine, 4-[(4-methylphenyl)ethynyl]-)
13295-96-0 structure
Product Name:Pyridine, 4-[(4-methylphenyl)ethynyl]-
CAS No:13295-96-0
MF:C14H11N
MW:193.243843317032
CID:1231588
PubChem ID:5152175
Update Time:2025-04-20
Pyridine, 4-[(4-methylphenyl)ethynyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 4-[(4-methylphenyl)ethynyl]-
- p-tolylethynylpyridine
- 4-[2-(4-methylphenyl)ethynyl]pyridine
- 13295-96-0
- 4-(p-tolylethynyl)pyridine
- pyridine, 4-p-methylphenylethynyl-
- HS-5819
- SCHEMBL17378288
-
- Inchi: 1S/C14H11N/c1-12-2-4-13(5-3-12)6-7-14-8-10-15-11-9-14/h2-5,8-11H,1H3
- InChI Key: KQURJNNHHQTUIX-UHFFFAOYSA-N
- SMILES: N1C=CC(C#CC2C=CC(C)=CC=2)=CC=1
Computed Properties
- Exact Mass: 193.08923
- Monoisotopic Mass: 193.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Pyridine, 4-[(4-methylphenyl)ethynyl]- Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
13295-96-0 (Pyridine, 4-[(4-methylphenyl)ethynyl]-) Related Products
- 13295-94-8(4-(2-phenylethynyl)pyridine)
- 73564-69-9(bpac)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk